![molecular formula C14H11FN2 B1331416 2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine CAS No. 380873-23-4](/img/structure/B1331416.png)
2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine
Overview
Description
2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine (2-FMP) is an organic compound belonging to the class of heterocyclic compounds. It is an important intermediate in organic synthesis and has found numerous applications in the field of medicinal chemistry, particularly in the synthesis of pharmaceuticals. 2-FMP has been studied extensively due to its unique physicochemical properties, including its high boiling point and low volatility, which make it an attractive starting material for many organic reactions.
Scientific Research Applications
Synthesis and Cytotoxic Activity in Cancer Research
- Synthesis and Cytotoxic Activity of 2-Methylimidazo[1,2-a]pyridine- and Quinoline-Substituted 2-Aminopyrimidine Derivatives : This study involved synthesizing derivatives of 2-methylimidazo[1,2-a]pyridine with cytotoxic activity against certain cancer cell lines. It highlights the role of these compounds in developing potential cancer therapeutics (Vilchis-Reyes et al., 2010).
Potential in Cancer Therapeutics
- Synthesis and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel PI3 Kinase p110α Inhibitors : This paper discusses the discovery and optimization of 2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine derivatives as inhibitors of PI3 kinase p110α. These compounds demonstrated potent inhibitory activity and selectivity, suggesting their potential use in cancer therapy (Hayakawa et al., 2007).
Mechanism of Action
Target of Action
The compound “2-(4-Fluorophenyl)-8-methylimidazo[1,2-a]pyridine” is a derivative of the indole and imidazo[1,2-a]pyridine classes of compounds . Indole derivatives have been found to bind with high affinity to multiple receptors, leading to a variety of biological activities . Imidazo[1,2-a]pyridines have shown potent activity against a wide spectrum of infectious agents . .
Mode of Action
Indole derivatives are known to interact with their targets through various mechanisms, including inhibitory activity against certain viruses . Similarly, imidazo[1,2-a]pyridines have been shown to inhibit the growth of certain parasites in a dose-dependent manner .
Biochemical Pathways
Indole derivatives have been associated with a broad spectrum of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Indole derivatives and imidazo[1,2-a]pyridines have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that imidazo[1,2-a]pyridines, the class of compounds to which it belongs, can be functionalized through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Molecular Mechanism
It is suggested that imidazo[1,2-a]pyridines may undergo a variety of reactions, including oxidative addition and transmetalation
Properties
IUPAC Name |
2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2/c1-10-3-2-8-17-9-13(16-14(10)17)11-4-6-12(15)7-5-11/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDBRHPCMIXCPEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)C3=CC=C(C=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60355548 | |
Record name | 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60355548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
380873-23-4 | |
Record name | 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60355548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.